2-(4-ethylphenyl)-N-(2-furylmethyl)acetamide

• IUPAC Name: 2-(4-ethylphenyl)-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C15H17NO2/c1-2-12-5-7-13(8-6-12)10-15(17)16-11-14-4-3-9-18-14/h3-9H,2,10-11H2,1H3,(H,16,17)
• InChI Key: OUAJGGOZQUCHNG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CC(=O)NCC2=CC=CO2
• Molecular Formula: C15H17NO2
• Molecular Weight: 243.30 g/mol

Description

2-(4-ethylphenyl)-N-(2-furylmethyl)acetamide, also known as EFMA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. EFMA is a derivative of acetamide and is synthesized through specific methods.

Scientific Research Applications

2-(4-ethylphenyl)-N-(2-furylmethyl)acetamide has been investigated for its potential applications in various fields, including medicinal chemistry, pharmacology, and materials science. In medicinal chemistry, 2-(4-ethylphenyl)-N-(2-furylmethyl)acetamide has been studied for its antitumor, anti-inflammatory, and analgesic properties. In pharmacology, 2-(4-ethylphenyl)-N-(2-furylmethyl)acetamide has been investigated for its effects on the central nervous system, cardiovascular system, and immune system. In materials science, 2-(4-ethylphenyl)-N-(2-furylmethyl)acetamide has been studied for its potential use as a corrosion inhibitor and as a precursor for the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-(4-ethylphenyl)-N-(2-furylmethyl)acetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways and the interaction with specific receptors. In medicinal chemistry, 2-(4-ethylphenyl)-N-(2-furylmethyl)acetamide has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In pharmacology, 2-(4-ethylphenyl)-N-(2-furylmethyl)acetamide has been shown to affect the release of neurotransmitters and to modulate the activity of ion channels. In materials science, 2-(4-ethylphenyl)-N-(2-furylmethyl)acetamide has been reported to inhibit the corrosion of metals by forming a protective layer on their surface.
Biochemical and Physiological Effects:
2-(4-ethylphenyl)-N-(2-furylmethyl)acetamide has been reported to have various biochemical and physiological effects, depending on the concentration and route of administration. In medicinal chemistry, 2-(4-ethylphenyl)-N-(2-furylmethyl)acetamide has been shown to decrease the expression of pro-inflammatory cytokines and to increase the activity of antioxidant enzymes. In pharmacology, 2-(4-ethylphenyl)-N-(2-furylmethyl)acetamide has been reported to affect the levels of various neurotransmitters, such as dopamine, serotonin, and norepinephrine, and to modulate the activity of ion channels. In materials science, 2-(4-ethylphenyl)-N-(2-furylmethyl)acetamide has been reported to inhibit the corrosion of metals by forming a stable complex with metal ions.

Advantages and Limitations for Lab Experiments

2-(4-ethylphenyl)-N-(2-furylmethyl)acetamide has several advantages for lab experiments, including its relative ease of synthesis, low toxicity, and diverse range of applications. However, 2-(4-ethylphenyl)-N-(2-furylmethyl)acetamide also has some limitations, including its limited solubility in water and some organic solvents, and its potential instability under certain conditions.

Future Directions

There are several future directions for research on 2-(4-ethylphenyl)-N-(2-furylmethyl)acetamide, including the investigation of its potential applications in drug discovery, the optimization of its synthesis method, and the exploration of its mechanisms of action. In drug discovery, 2-(4-ethylphenyl)-N-(2-furylmethyl)acetamide could be further investigated for its potential as an anticancer agent, as well as for its effects on other diseases, such as Alzheimer's and Parkinson's. In synthesis, the development of new methods for the preparation of 2-(4-ethylphenyl)-N-(2-furylmethyl)acetamide could lead to more efficient and cost-effective production. In mechanism of action, further studies on the interaction of 2-(4-ethylphenyl)-N-(2-furylmethyl)acetamide with specific receptors and signaling pathways could provide insights into its potential therapeutic applications.
Conclusion:
In conclusion, 2-(4-ethylphenyl)-N-(2-furylmethyl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. Its synthesis method is reliable, and it has been investigated for its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research on 2-(4-ethylphenyl)-N-(2-furylmethyl)acetamide could lead to the development of new drugs and materials, as well as a better understanding of its mechanisms of action.

Synthesis Methods

2-(4-ethylphenyl)-N-(2-furylmethyl)acetamide is synthesized through a multistep process that involves the reaction of 4-ethylphenylacetic acid with furfural, followed by reduction of the resulting intermediate, and the final reaction with acetic anhydride. This synthesis method has been reported in various research articles and is considered reliable.